KL201

Circadian biology Cryptochrome Isoform selectivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H14BrN3OS
Molecular Weight 388.3 g/mol
Cat. No. B15612118
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Technical Parameters


Basic Identity
Product NameKL201
Molecular FormulaC17H14BrN3OS
Molecular Weight388.3 g/mol
Structural Identifiers
InChIInChI=1S/C17H14BrN3OS/c18-12-7-3-1-5-10(12)16(22)21-15-14-11-6-2-4-8-13(11)23-17(14)20-9-19-15/h1,3,5,7,9H,2,4,6,8H2,(H,19,20,21,22)
InChIKeyKFSLRFWIPVMBNT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





KL201 CRY1-Selective Circadian Modulator


KL201 (CAS: 302939-48-6) is a thienopyrimidine derivative that functions as an isoform-selective stabilizer of cryptochrome 1 (CRY1), a core negative regulator of the mammalian circadian clock. Unlike pan-CRY stabilizers that target both CRY1 and CRY2, KL201 selectively binds the FAD-binding pocket of CRY1 and prevents FBXL3-mediated ubiquitin-dependent degradation without affecting CRY2 stability [1]. First identified through cell-based circadian phenotypic screening and structurally characterized by X-ray crystallography at 2.1 Å resolution (PDB: 6LUE), KL201 dose-dependently lengthens circadian period in both human U2OS reporter cells and mouse lung primary explants [1][2]. Its isoform selectivity provides a critical tool for dissecting the non-redundant functions of CRY1 versus CRY2 in circadian biology, metabolism, and disease models [3].

Isoform-selective CRY1 probe CRY1 stabilization without detectable CRY2 binding; enables clean dissection of CRY1-specific functions in circadian biology and metabolism.
FBXL3-dependent mechanism Competitive displacement of FBXL3 from the FAD-binding pocket; provides a genetically validated, tractable mode of action for target engagement studies.
Structurally characterized Co-crystal structure with CRY1 resolved (PDB: 6LUE); supports structure-guided assay design and medicinal chemistry optimization.

Why KL201 Is Irreplaceable for CRY1-Specific Research


Cryptochrome 1 (CRY1) and Cryptochrome 2 (CRY2) share approximately 70% sequence identity in their photolyase homology regions, yet they exert both redundant and distinct physiological functions in circadian rhythm regulation, metabolism, and behavior [1]. Pan-CRY stabilizers such as KL001 bind to and stabilize both isoforms indiscriminately, confounding the interpretation of isoform-specific phenotypic contributions. Furthermore, KL201's mechanism of action—binding to the FAD pocket of CRY1 in direct overlap with the E3 ubiquitin ligase subunit FBXL3—differs fundamentally from that of other CRY1-selective compounds such as KL101, which require the disordered CRY C-terminal tail region for their stabilizing effects [2]. These mechanistic distinctions mean that even among CRY1-selective stabilizers, compounds cannot be assumed interchangeable; their differential structural interactions, potency profiles, and effects on downstream transcriptional outputs (e.g., differential suppression of Per2 versus Bmal1 reporters) directly impact experimental outcomes [3].

KL201 vs. pan-CRY stabilizers (KL001)
Isoform contamination
Pan-CRY stabilizers target both CRY1 and CRY2; CRY2 co-stabilization confounds isoform-specific phenotype interpretation.
Distinct transcriptional signatures
Differential Per2/Bmal1 suppression patterns differ between KL201 and pan-CRY agents, potentially altering downstream readouts.
KL201 vs. other CRY1-selective compounds (KL101, TH301)
Mechanistic divergence
KL101/TH301 rely on the CRY C-terminal tail, while KL201 requires FBXL3; mechanistic dependency may affect experimental outcomes in degradation-pathway assays.
Scaffold and potency differences
Different chemical backbones and period-lengthening potencies mean SAR conclusions may not transfer directly across compounds.

KL201 Quantitative Differentiation Against Closest Analogs


CRY1 Isoform Selectivity vs. Pan-CRY Stabilizer KL001

KL201 exhibits absolute isoform selectivity for CRY1 over CRY2 in cellular degradation assays. In the primary characterization study, KL201 treatment stabilized CRY1 protein in a dose-dependent manner while producing no detectable stabilization of CRY2 [1]. In contrast, the pan-CRY stabilizer KL001 stabilizes both CRY1 and CRY2, exhibiting IC50 values of 0.82 μM (Per2-dLuc) and 14 μM (Bmal1-dLuc) for circadian intensity reduction in U2OS reporter cells [2]. Furthermore, KL201 repressed Per2 and Dbp mRNA levels in wildtype fibroblasts, and this repression was reduced in Cry1 knockout cells but not in Cry2 knockout cells, providing genetic confirmation of CRY1-selective functional activity [1]. KL201 also did not affect CK1δ, CK1α, or CK2 kinase activities, confirming target specificity [1].

CRY1 isoform selectivity
Head-to-head
KL201: CRY1 stabilization detected, no detectable CRY2 stabilization.
KL001: stabilizes both CRY1 and CRY2 (IC50 Per2-dLuc 0.82 μM, Bmal1-dLuc 14 μM).
Supports CRY1-selective assay design; avoids CRY2 confounding in target gene analysis.
Confirmed in Cry1/Cry2 knockout fibroblasts.
Circadian biology Cryptochrome Isoform selectivity Chemical biology

Circadian Period-Lengthening Potency vs. KL101

KL201 lengthens the circadian period with a Log EC2h value of −5.63 (EC2h ≈ 2.34 μM) as measured in Bmal1-dLuc reporter cells . The closest CRY1-selective comparator, KL101, exhibits a Log EC2h of −5.79 (EC2h ≈ 1.62 μM) in the same Bmal1-dLuc circadian assay system [1]. This represents a 1.44-fold difference in EC2h values between the two CRY1-selective stabilizers. Both compounds induce dose-dependent period lengthening, but KL201 derives from a thienopyrimidine scaffold distinct from KL101's thienopyrazole scaffold, and the two compounds engage the CRY1 FAD-binding pocket through different structural interactions as revealed by their respective co-crystal structures (PDB 6LUE for KL201 vs. PDB 6KX6 for KL101) [2].

Period-lengthening potency
Reported
KL201 Log EC2h = −5.63 (EC2h ≈ 2.34 μM) vs. KL101 Log EC2h = −5.79 (EC2h ≈ 1.62 μM); 1.44-fold difference.
Comparable potency range; selection may be guided by scaffold and mechanistic preference.
Same Bmal1-dLuc reporter system.
Circadian rhythm Period modulation Potency comparison CRY1 stabilizer

FBXL3-Dependent CRY1 Stabilization Mechanism

KL201 binds to CRY1 in direct overlap with the binding site of FBXL3, the F-box subunit of the SKP1-CUL1-FBXL3 E3 ubiquitin ligase complex that targets CRY proteins for proteasomal degradation [1]. The functional consequence of this binding mode is that FBXL3 knockdown by siRNA blunts the period-lengthening effect of KL201, demonstrating that intact FBXL3 expression is required for KL201's pharmacological activity [1]. This contrasts with KL101 and TH301, which require the CRY C-terminal tail (CCT) region rather than FBXL3 engagement for their isoform-selective effects [2]. KL201 thus acts by competitively displacing FBXL3 from CRY1, preventing ubiquitin-dependent degradation, whereas KL101/TH301 operate through a CCT-dependent mechanism whose molecular details remain less well defined [2].

FBXL3-dependent mechanism
Head-to-head
KL201 effect blunted by FBXL3 siRNA; binds CRY1 overlapping FBXL3 site (PDB 6LUE).
KL101/TH301 require CRY C-terminal tail, not FBXL3.
Genetically defined mechanism enables target deconvolution in degradation-pathway studies.
FBXL3 dependence confirmed by knockdown in U2OS cells.
Ubiquitin ligase FBXL3 CRY1 degradation Mechanism of action

Preferential Per2 Reporter Suppression Over Bmal1

In dual circadian reporter assays, KL201 suppresses the intensity of the Per2-dLuc reporter to a much greater extent than the Bmal1-dLuc reporter, without affecting cellular viability [1]. This asymmetric suppression pattern is a distinguishing functional signature of KL201. For comparison, the pan-CRY stabilizer KL001 reduces both Bmal1-dLuc (IC50 = 14 μM) and Per2-dLuc (IC50 = 0.82 μM) intensities, also showing a Per2-biased suppression but with quantitatively different potency ratios [2]. The differential Per2 versus Bmal1 suppression by KL201 is observed in both human U2OS cells and mouse lung primary explants (Per2::Luc knockin), demonstrating conservation across species and experimental systems [1].

Per2 reporter suppression
Reported
KL201 suppresses Per2-dLuc much more than Bmal1-dLuc; no effect on viability.
KL001 also Per2-biased but different potency ratio (17-fold).
Distinct functional fingerprint can verify on-target activity in multi-compound screens.
Observed in human U2OS cells and mouse lung explants.
Transcriptional repression Per2 Bmal1 Circadian reporters Functional signature

In Vivo Rescue of Anxiety-Like Behavior in Cry1−/− Mice

In a 2025 study, administration of the CRY1 stabilizer KL201 significantly alleviated anxiety-like behavior in male Cry1−/− (knockout) mice, demonstrating in vivo target engagement and behavioral efficacy [1]. Cry1 knockout mice developed anxiety-like behavior under both stressed and non-stressed conditions, and KL201 treatment rescued this phenotype. The study further identified that CRY1 regulates brain active T3 thyroid hormone levels through transcriptional control of OATP1C1 and DIO2 expression via interaction with the transcriptional repressor E4BP4 [1]. This in vivo evidence distinguishes KL201 from other CRY1 modulators such as KL101, for which comparable in vivo behavioral pharmacology data have not been reported in peer-reviewed literature. The anxiety rescue phenotype provides a validated in vivo application context that cannot be assumed for other CRY1-selective stabilizers without analogous experimental confirmation.

In vivo anxiety model
Class-level
KL201 alleviated anxiety-like behavior in male Cry1−/− mice and restored brain T3 levels via OATP1C1/DIO2 regulation (2025 study).
Supports CRY1-mediated behavioral model response; in vivo target engagement reported.
No equivalent in vivo behavioral data published for KL101 or TH301.
Anxiety In vivo pharmacology CRY1 agonist Behavioral neuroscience Brain thyroid hormone

KL201 Optimal Research Application Scenarios


Dissecting CRY1 vs. CRY2 Functions in Circadian Feedback Loops

Researchers seeking to deconvolve the distinct contributions of CRY1 and CRY2 to the core circadian negative feedback loop should deploy KL201 as a selective CRY1 probe alongside the CRY2-selective stabilizer TH301 or pan-CRY stabilizer KL001 as comparators. KL201's absolute selectivity for CRY1 (no detectable CRY2 stabilization) and its FBXL3-dependent mechanism enable clean genetic-style dissection experiments in wild-type cellular backgrounds without requiring Cry1/Cry2 knockout lines [1]. The availability of both KL201 and TH301 from the same research program ensures compatible assay conditions for comparative pharmacology. This application directly leverages the isoform selectivity evidence and the FBXL3-dependent mechanistic data established in the primary Miller et al. (2020) characterization [1].

In Vivo Behavioral and Metabolic Phenotyping in Mood Disorder Models

KL201 is the only CRY1-selective stabilizer with published in vivo evidence of brain target engagement and behavioral rescue in a disease-relevant model (anxiety-like behavior in Cry1−/− mice) [2]. Research groups studying the role of circadian clock proteins in mood disorders, stress responses, or brain thyroid hormone signaling should prioritize KL201 for in vivo pharmacology studies based on this demonstrated brain penetrance and efficacy. The compound's mechanism—restoring CRY1-mediated transcriptional regulation of OATP1C1 and DIO2 to normalize brain T3 levels—provides a molecular pathway-level endpoint for pharmacodynamic biomarker analysis [2].

Structure-Based Drug Design Targeting the CRY1 FAD-Binding Pocket

Medicinal chemistry teams pursuing CRY1-targeted therapeutics should select KL201 as a starting scaffold because its co-crystal structure with CRY1 has been solved at 2.1 Å resolution (PDB: 6LUE), revealing the precise atomic interactions within the FAD-binding pocket and the structural basis for FBXL3 competition [3]. The published structure-activity relationship study of 16 thienopyrimidine analogs, which identified the bromophenyl group as critical for period-lengthening activity, provides a data-rich foundation for rational optimization [1]. This structural biology advantage is augmented by the conformational insights from the PNAS study showing how CRY1's W399 'out' conformation accommodates CRY1-selective ligands [4].

Multi-Compound Circadian Modulator Screening Panels

Core facilities and screening laboratories assembling circadian modulator compound libraries should include KL201 as the reference CRY1-selective stabilizer in panels alongside KL001 (pan-CRY stabilizer), TH301 (CRY2-selective stabilizer), KS15 (CRY1/2 inhibitor), and Longdaysin (CK1α/δ inhibitor) [5]. KL201's distinctive functional signature—preferential Per2 reporter suppression over Bmal1, combined with its FBXL3-dependent period lengthening—provides a unique phenotypic fingerprint that enables deconvolution of target engagement in multi-compound screens and helps distinguish CRY1-mediated effects from CRY2 or off-target clock protein modulation [1].

Application
Selection Property
Validation Focus
CRY1 vs. CRY2 functional dissection
Reported CRY1 isoform selectivity (no CRY2 stabilization)
Verify absence of CRY2 stabilization, confirm FBXL3-dependent period change
In vivo circadian phenotyping in mood disorder models
Brain target engagement and behavioral model response
Confirm brain T3 pathway endpoints, replicate anxiety-related behavioral assays
Structure-based CRY1 drug design
Co-crystal structure at FAD pocket (PDB: 6LUE)
Leverage thienopyrimidine SAR, bromophenyl group and FBXL3 overlap for optimization
Multi-compound circadian modulator screening
Distinct Per2-biased suppression fingerprint
Deconvolve CRY1-mediated effects from CRY2/off-target modulation in library screens

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